1,3-Diazepane
Overview
Description
1,3-Diazepane is a useful research compound. Its molecular formula is C5H12N2 and its molecular weight is 100.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Diazepane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Diazepane including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
RNA-Directed Ligand Libraries : 1,3-diazepane scaffolds with natural product-like complexity are utilized in building RNA-directed ligand libraries, offering extensive control over chemical space (Dutta et al., 2010).
Medicinal Chemistry : In medicinal chemistry, 1,3-diazepine is employed to design enzyme inhibitors, GPCR ligands, and compounds with various biological activities (Malki et al., 2021).
Treatment of Metabolic Syndrome : Diazepane-acetamide derivatives are novel small molecule inhibitors of 11α-hydroxysteroid dehydrogenase type 1 (11β-HSD1), useful in treating metabolic syndrome (Odermatt, 2009).
Catalysis in Organic Synthesis : 1,4-bis(2-hydroxy-benzyl)-1,4-diazepane complexes are effective chemoselective catalysts for the epoxidation of cyclohexene and styrene (Sankaralingam & Palaniandavar, 2014).
CB2 Agonists with Metabolic Stability : 1,4-diazepane compounds are potent and selective CB2 agonists with good metabolic stability in liver microsomes and rat PK profile (Riether et al., 2011).
T-type Calcium Channel Blockers : 1-heteroarylmethyl 1,4-diazepane derivatives, including compound 211, have potential as T-type calcium channel blockers (Ullapu et al., 2011).
Structural and Conformational Studies : 1,3-diazepane crystallizes with consistent geometric parameters and conformations, aiding in structural and conformational analyses (Karapetyan, 2008).
LFA-1 Antagonists : 1,4-diazepane-2-ones are novel inhibitors of LFA-1, showing high-affinity inhibitory effects (Wattanasin et al., 2003).
properties
IUPAC Name |
1,3-diazepane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2/c1-2-4-7-5-6-3-1/h6-7H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBOWKDHBOFMERX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNCNC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
100.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Diazepane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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